(E)-3-(2-chlorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one
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Overview
Description
The compound "(E)-3-(2-chlorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one" is a chalcone derivative, which is a class of organic compounds with the general formula C6H5COCH=CHC6H5. Chalcones are known for their diverse pharmacological properties and are of interest in medicinal chemistry. Although the specific compound is not directly studied in the provided papers, similar compounds with dichlorophenyl and methoxyphenyl groups have been synthesized and characterized, indicating a potential interest in the structural and electronic properties of such compounds for various applications.
Synthesis Analysis
The synthesis of related chalcone derivatives typically involves the Claisen-Schmidt condensation reaction, where an acetophenone and benzaldehyde derivative are reacted in the presence of a base in ethanol. For instance, a similar compound, (2E)-1-(2,4-Dichlorophenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one, was synthesized using 2,4-dichloroacetophenone and 3,4,5-trimethoxybenzaldehyde . This suggests that the synthesis of the compound would likely follow a similar procedure, utilizing 2-chloroacetophenone and 4-methoxybenzaldehyde as starting materials.
Molecular Structure Analysis
The molecular structure of chalcone derivatives is often confirmed using techniques such as FT-IR, NMR, and single-crystal X-ray diffraction. For example, the molecular structure of (2E)-3-(2,6-dichlorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one was elucidated using single-crystal X-ray diffraction, which revealed that it crystallizes in the orthorhombic crystal system . The molecular geometry and vibrational frequencies are typically calculated using DFT methods, which provide insights into the stability and electronic properties of the molecule.
Chemical Reactions Analysis
Physical and Chemical Properties Analysis
The physical and chemical properties of chalcone derivatives, such as their melting points, solubility, and crystalline structure, are influenced by their molecular geometry and intermolecular interactions. For instance, (2E)-1-(2,4-Dichlorophenyl)-3-(2-hydroxy-3-methoxyphenyl)prop-2-en-1-one forms centrosymmetric O-H···O hydrogen-bonded dimers in the crystal structure . Theoretical calculations, such as HOMO-LUMO analysis and MEP (molecular electrostatic potential) maps, provide further understanding of the electronic properties and potential reactivity of these compounds .
properties
IUPAC Name |
(E)-3-(2-chlorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13ClO2/c1-19-14-9-6-13(7-10-14)16(18)11-8-12-4-2-3-5-15(12)17/h2-11H,1H3/b11-8+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGBWMHMJGJSEOH-DHZHZOJOSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)C=CC2=CC=CC=C2Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)C(=O)/C=C/C2=CC=CC=C2Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13ClO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80417819 |
Source
|
Record name | NSC13152 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80417819 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.72 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5424-03-3 |
Source
|
Record name | NSC13152 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=13152 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | NSC13152 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80417819 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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